Cas no 62444-27-3 (3-Decenenitrile, 3-hexyl-, (Z)-)

• Product Name: 3-Decenenitrile, 3-hexyl-, (Z)-
• CAS No: 62444-27-3
• MF: C₁₆H₂₉N
• MW: 235.408164739609
• CID: 444534
• PubChem ID: 71386323
• Update Time: 2025-04-19

3-Decenenitrile, 3-hexyl-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 3-Decenenitrile, 3-hexyl-, (Z)-
• 3-hexyldec-3-enenitrile
• DTXSID20808505
• 62444-27-3

• Inchi： 1S/C16H29N/c1-3-5-7-9-11-13-16(14-15-17)12-10-8-6-4-2/h13H,3-12,14H2,1-2H3
• InChI Key： LRZFYCNQTGCCNN-UHFFFAOYSA-N
• SMILES： N#CCC(=CCCCCCC)CCCCCC

Computed Properties

• Exact Mass: 235.23017
• Monoisotopic Mass: 235.229999929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 6.8
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79